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Compound of Interest

Compound Name: Clofop

Cat. No.: B1669213 Get Quote

Essential Safety and Handling Guide for Clofop
This guide provides immediate safety, operational, and disposal information for laboratory

professionals handling Clofop. Adherence to these procedures is critical for ensuring personal

safety and maintaining a secure research environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following tables summarize the available data for Clofop and its

derivative, Clofop-isobutyl.

Table 1: Physical and Chemical Properties of Clofop

Property Value Source

CAS Number 26129-32-8 [1]

Molecular Formula C₁₅H₁₃ClO₄ [1]

Molecular Weight 292.71 g/mol [1][2]

Appearance Solid (assumed) [3]

Table 2: Physical and Chemical Properties of Clofop-isobutyl
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Property Value Source

CAS Number 51337-71-4

Molecular Formula C₁₉H₂₁ClO₄

Appearance Solid (assumed)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Clofop. The following PPE should be worn at all times in the laboratory.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling Clofop

Body Part
PPE
Recommendation

Standard Source

Eyes/Face

Tightly fitting safety

goggles with side-

shields

EN 166 (EU) or

NIOSH (US)

Skin

Fire/flame resistant

and impervious

clothing; Chemical-

resistant gloves (e.g.,

nitrile)

-

Respiratory

Full-face respirator if

exposure limits are

exceeded or if dust is

generated

NIOSH approved

Acute Toxicity Data
Understanding the acute toxicity of a chemical is crucial for risk assessment. The following

tables provide available acute toxicity data for Clofop and related compounds. It is important to

note that specific LD₅₀ and LC₅₀ data for Clofop is limited.
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Table 4: Acute Toxicity of Clofop-isobutyl

Hazard
Category

Hazard
Statement

Pictogram Signal Word Source

Acute toxicity –

category 4

H302 (Harmful if

swallowed)

Exclamation

Mark GHS07
Warning

Table 5: Acute Toxicity of Clodinafop-propargyl (A related aryloxyphenoxypropionic herbicide)

Study Type Results Toxicity Category Source

Acute Oral - Rat

LD₅₀ = 1392 mg/kg

(males), 2271 mg/kg

(females)

3

Acute Dermal - Rat,

Rabbit
LD₅₀ > 2000 mg/kg 3

Acute Inhalation - Rat LC₅₀ > 2.3 mg/L 4

Primary Eye Irritation -

Rabbit
Slightly eye irritant 3

Primary Skin Irritation

- Rabbit
Non-irritant 4

Dermal Sensitization -

Rat
Skin sensitizer Skin sensitizer

LD₅₀ (Lethal Dose, 50%) is the amount of a substance that, when administered all at once,

causes the death of 50% of a group of test animals. LC₅₀ (Lethal Concentration, 50%) is the

concentration of a chemical in the air or water that kills 50% of the test animals with a single

exposure.

Occupational Exposure Limits (OELs)
As of the latest review, specific occupational exposure limits (OELs) for Clofop have not been

established by major regulatory bodies. In the absence of defined OELs, it is imperative to
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handle Clofop with a high degree of caution and to utilize engineering controls and personal

protective equipment to minimize any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Clofop is essential for laboratory safety. The following

protocol outlines the key steps from preparation to post-handling cleanup.

Experimental Workflow for Safe Handling of Clofop
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Workflow for Safe Handling of Clofop

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Workspace

Weigh Clofop in Fume Hood

Proceed to Handling

Transfer and Use

Decontaminate Surfaces

Proceed to Cleanup

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Clofop in a laboratory setting.
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Experimental Protocols
1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

Clofop to understand its hazards and safety precautions.

Don Personal Protective Equipment (PPE): Wear all PPE as specified in Table 3. Ensure

gloves are inspected for any damage before use.

Prepare Workspace: Work should be conducted in a designated area, preferably within a

chemical fume hood to minimize inhalation exposure. Ensure that an emergency eyewash

station and safety shower are accessible. Prepare all necessary equipment and materials

before handling the compound.

2. Handling:

Weighing: If working with powdered Clofop, weigh the required amount in a fume hood to

prevent the generation of dust. If a fume hood is not available, wear a dust mask and

surround the weighing area with wetted paper towels to contain any particles.

Transfer and Use: Use appropriate tools such as spatulas or powder funnels to transfer

Clofop. Avoid direct contact with skin and eyes.

3. Post-Handling:

Decontamination: After handling, decontaminate all surfaces and equipment that may have

come into contact with Clofop using an appropriate cleaning agent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items, such as gloves, in a designated hazardous waste container.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE and

before leaving the laboratory.

Disposal Plan
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Proper disposal of Clofop and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Solid Waste: All solid waste contaminated with Clofop, including used PPE (gloves,

disposable lab coats), weighing papers, and contaminated absorbent materials, should be

collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: If Clofop is used in a solution, the resulting liquid waste should be collected in

a separate, compatible, and clearly labeled hazardous waste container. Do not mix with

other chemical waste unless compatibility has been confirmed.

Empty Containers: Empty Clofop containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous chemical waste. After rinsing,

puncture the container to prevent reuse and dispose of it according to institutional guidelines.

Spill Management:
In the event of a spill, follow these procedural steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel from the area.

Assess the Spill: Determine the nature and extent of the spill. For minor spills, trained

laboratory personnel may proceed with cleanup. For major spills, contact the institution's

Environmental Health and Safety (EHS) department.

Contain the Spill: For liquid spills, use absorbent pads or other appropriate materials to

contain the spill and prevent it from spreading. For solid spills, carefully sweep or scoop the

material, avoiding the creation of dust.

Clean and Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as

hazardous waste.
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Final Disposal:
All collected hazardous waste must be disposed of through the institution's designated

hazardous waste management program. Ensure that all waste containers are properly

labeled with the contents and associated hazards. Never dispose of Clofop or its containers

in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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